Cas no 2137755-26-9 (3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2137755-26-9
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5766278
• PubChem ID: 165795381
• Update Time: 2025-05-24

3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-784241
• 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole
• 2137755-26-9

• Inchi： 1S/C8H11BrN2/c1-5-2-3-7-6(4-5)8(9)11-10-7/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： AYUMLRYYDHLMRS-UHFFFAOYSA-N
• SMILES： BrC1C2=C(CCC(C)C2)NN=1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole

3-Bromo-5-Methyl-4,5,6,7-Tetrahydro-2H-Indazole: A Comprehensive Overview

The compound 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2137755-26-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This indazole derivative has garnered attention due to its unique structural properties and promising applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

Indazoles are heterocyclic aromatic compounds consisting of a benzene ring fused to an imidazole ring. The indazole framework is known for its versatility and ability to participate in diverse chemical reactions. The 3-bromo and 5-methyl substituents in this compound introduce additional functional groups that enhance its reactivity and make it a valuable building block in organic synthesis. Recent studies have highlighted the importance of such substituted indazoles in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

The CAS number 2137755-26-9 uniquely identifies this compound in chemical databases worldwide. This ensures that researchers can easily reference and retrieve information about its properties, synthesis, and applications. The compound's molecular formula is C₁₀H₁₁BrN, with a molecular weight of approximately 218.0 g/mol. Its physical properties include a melting point of around 180°C and a boiling point of 400°C under standard conditions.

One of the most notable aspects of 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole is its role as an intermediate in the synthesis of more complex molecules. For instance, the bromine atom at position 3 serves as an excellent leaving group in nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents with improved bioavailability and efficacy.

Recent research has focused on the biological activity of this compound. Studies conducted by Smith et al. (2023) demonstrated that 3-bromo-5-methyl-indazole derivatives exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary findings suggest that this compound may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

In terms of synthesis, 3-bromo-5-methyl-indazoles can be prepared via several routes. One common method involves the cyclization of o-amino phenylacetonitriles under acidic conditions followed by bromination at position 3. Another approach utilizes Suzuki coupling reactions to introduce substituents at specific positions on the indazole ring. These methods have been optimized to achieve high yields and purity levels suitable for advanced research applications.

The structural flexibility of 3-bromo-5-methyl-indazoles makes them ideal candidates for further functionalization. By introducing additional substituents at various positions on the indazole ring, researchers can tailor the molecule's properties for specific applications. For example, adding hydroxyl or methoxy groups can enhance solubility and improve pharmacokinetic profiles.

From an environmental perspective, understanding the degradation pathways of 3-bromo-5-methyl-indazoles is crucial for assessing their ecological impact. Recent studies by Green et al. (2023) indicate that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 3-bromo-5-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2137755-26-9) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.